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Compound of Interest

N-(2-Aminophenyl)-2-
Compound Name:
chloronicotinamide

cat. No.: B1273651

CAS Number: 57841-69-7

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-(2-Aminophenyl)-2-chloronicotinamide is a substituted nicotinamide derivative. While
extensive research exists for the broader class of nicotinamide analogs, revealing a wide array
of biological activities, specific public domain data on the biological effects, mechanism of
action, and associated experimental protocols for this particular compound (CAS 57841-69-7)
are currently unavailable. This document provides a summary of the available chemical and
structural information for N-(2-Aminophenyl)-2-chloronicotinamide and offers a contextual
overview based on the activities of structurally related nicotinamide derivatives.

Chemical Properties and Synthesis

A summary of the key chemical properties for N-(2-Aminophenyl)-2-chloronicotinamide is
presented in Table 1.

Table 1: Chemical Properties of N-(2-Aminophenyl)-2-chloronicotinamide
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Property Value Source
CAS Number 57841-69-7 [1]
Molecular Formula C12H10CIN3O [1]
Molecular Weight 247.68 g/mol [1]
Not specified in available
Appearance )
literature
o Not specified in available
Solubility )
literature
) ) Not specified in available
Melting Point .
literature
N ) Not specified in available
Boiling Point

literature

The synthesis of N-(2-Aminophenyl)-2-chloronicotinamide can be achieved through the
reaction of 2-chloronicotinoyl chloride with 1,2-phenylenediamine. This reaction involves the
formation of an amide bond between the acyl chloride and the aniline.

Biological Context: The Nicotinamide Scaffold

Nicotinamide, a form of vitamin B3, is a fundamental component of the coenzyme nicotinamide
adenine dinucleotide (NAD+), which plays a critical role in cellular metabolism and energy
production. Derivatives of nicotinamide have been extensively explored in medicinal chemistry
and have demonstrated a broad spectrum of biological activities, including but not limited to:

o Antifungal Activity: Certain 2-aminonicotinamide derivatives have been shown to inhibit the
biosynthesis of glycosylphosphatidylinositol (GPI)-anchored proteins in fungi, leading to
potent antifungal effects against pathogens such as Candida albicans and Cryptococcus
neoformans.[2][3]

» Kinase Inhibition: The nicotinamide scaffold has been utilized in the design of kinase
inhibitors, which are crucial in cancer therapy and the treatment of inflammatory diseases.
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» Histone Deacetylase (HDAC) Inhibition: Some nicotinamide derivatives have been
investigated as inhibitors of HDACs, enzymes that play a key role in the epigenetic
regulation of gene expression and are important targets in oncology.[4]

e Succinate Dehydrogenase (SDH) Inhibition: In the field of agrochemicals, nicotinamide
derivatives have been developed as fungicides that target the mitochondrial respiratory chain
by inhibiting succinate dehydrogenase.[5]

It is plausible that N-(2-Aminophenyl)-2-chloronicotinamide could serve as a scaffold or an
intermediate in the synthesis of more complex molecules with potential biological activities
within these domains. However, without specific experimental data, its biological profile remains
uncharacterized.

Experimental Protocols and Data

A thorough search of scientific literature and chemical databases did not yield any specific
experimental protocols or quantitative biological data for N-(2-Aminophenyl)-2-
chloronicotinamide. There are no published in vitro or in vivo studies, screening assays, or
clinical trials associated with this compound.

Signaling Pathways and Mechanistic Insights

Due to the lack of biological data, there is no information on any signaling pathways that may
be modulated by N-(2-Aminophenyl)-2-chloronicotinamide. Any potential mechanism of
action can only be hypothesized based on the activities of structurally related compounds.

Logical Workflow for Future Investigation

For researchers interested in exploring the potential of N-(2-Aminophenyl)-2-
chloronicotinamide, a logical experimental workflow could be initiated.
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Caption: Proposed workflow for the biological characterization of N-(2-Aminophenyl)-2-
chloronicotinamide.

Conclusion

N-(2-Aminophenyl)-2-chloronicotinamide (CAS 57841-69-7) is a chemical entity for which
specific biological activity data is not publicly available. While its structural backbone, the
nicotinamide scaffold, is prevalent in a multitude of biologically active compounds, the specific
substitutions in this molecule make it unique and its biological effects unpredictable without
empirical evidence. This technical guide serves to summarize the available chemical
information and to provide a framework for potential future research endeavors aimed at
elucidating the biological role, if any, of this compound. Researchers are encouraged to
perform initial broad-spectrum screening to uncover any potential biological activity, which
would then warrant more in-depth mechanistic studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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